S-3/'-deoxy-7-deazaadenosylhomocysteine
S-3/'-deoxy-7-deazaadenosylhomocysteine
Brand Name:
Vulcanchem
CAS No.:
110880-46-1
VCID:
VC0010427
InChI:
InChI=1S/C15H21N5O4S/c16-10(15(22)23)2-4-25-6-8-5-11(21)14(24-8)20-3-1-9-12(17)18-7-19-13(9)20/h1,3,7-8,10-11,14,21H,2,4-6,16H2,(H,22,23)(H2,17,18,19)/t8-,10-,11+,14+/m0/s1
SMILES:
C1C(OC(C1O)N2C=CC3=C(N=CN=C32)N)CSCCC(C(=O)O)N
Molecular Formula:
C15H21N5O4S
Molecular Weight:
367.4 g/mol
S-3/'-deoxy-7-deazaadenosylhomocysteine
CAS No.: 110880-46-1
Main Products
VCID: VC0010427
Molecular Formula: C15H21N5O4S
Molecular Weight: 367.4 g/mol
| CAS No. | 110880-46-1 |
|---|---|
| Product Name | S-3/'-deoxy-7-deazaadenosylhomocysteine |
| Molecular Formula | C15H21N5O4S |
| Molecular Weight | 367.4 g/mol |
| IUPAC Name | (2S)-2-amino-4-[[(2S,4R,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-4-hydroxyoxolan-2-yl]methylsulfanyl]butanoic acid |
| Standard InChI | InChI=1S/C15H21N5O4S/c16-10(15(22)23)2-4-25-6-8-5-11(21)14(24-8)20-3-1-9-12(17)18-7-19-13(9)20/h1,3,7-8,10-11,14,21H,2,4-6,16H2,(H,22,23)(H2,17,18,19)/t8-,10-,11+,14+/m0/s1 |
| Standard InChIKey | XMLLGYTYKPQIRW-HJUHTLPRSA-N |
| Isomeric SMILES | C1[C@H](O[C@H]([C@@H]1O)N2C=CC3=C(N=CN=C32)N)CSCC[C@@H](C(=O)O)N |
| SMILES | C1C(OC(C1O)N2C=CC3=C(N=CN=C32)N)CSCCC(C(=O)O)N |
| Canonical SMILES | C1C(OC(C1O)N2C=CC3=C(N=CN=C32)N)CSCCC(C(=O)O)N |
| Synonyms | 7-ddAdo-HCY S-3'-deoxy-7-deazaadenosylhomocysteine |
| PubChem Compound | 3082589 |
| Last Modified | Nov 11 2021 |
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